Cas no 1264043-98-2 (1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1264043-98-2
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 4692296
• Update Time: 2025-08-05

1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C18H18N2O2/c1-12-8-13(2)10-15(9-12)20-17(11-16(19-20)18(21)22)14-6-4-3-5-7-14/h3-10,17H,11H2,1-2H3,(H,21,22)
• InChI Key： KLEIDQWOWXFYMQ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=CC=CC=2)N(C2C=C(C)C=C(C)C=2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Topological Polar Surface Area: 52.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 502.2±60.0 °C at 760 mmHg
• Flash Point: 257.5±32.9 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic Acid (CAS No. 1264043-98-2)

The compound 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264043-98-2) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique structural properties and versatile functional groups. The molecule features a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. This structure is further substituted with a 3,5-dimethylphenyl group and a phenyl group, along with a carboxylic acid functional group at the 3-position of the pyrazole ring.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving strategic coupling reactions and functional group transformations. The synthesis of 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid typically begins with the preparation of intermediate pyrazole precursors. These precursors are then subjected to nucleophilic aromatic substitution or other suitable reactions to introduce the desired substituents. The final step involves the introduction of the carboxylic acid group, which can be achieved through oxidation or direct synthesis methods.

The structural features of this compound make it an attractive candidate for various applications in medicinal chemistry and materials science. The pyrazole ring system is known for its ability to form hydrogen bonds and participate in π–π interactions, making it ideal for designing bioactive molecules. The presence of the carboxylic acid group further enhances its versatility by allowing for additional functionalization or incorporation into larger molecular frameworks.

Recent studies have highlighted the potential of this compound as a building block for drug discovery. Researchers have explored its role in modulating key biological targets such as kinases and G-protein coupled receptors (GPCRs). The 3,5-dimethylphenyl group and phenyl group contribute to the molecule's lipophilicity, which is crucial for drug absorption and permeability across biological membranes. Additionally, the dihydro configuration of the pyrazole ring introduces steric hindrance that can influence binding affinity and selectivity.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous media and good permeability across cell membranes. These properties are essential for designing drugs with favorable bioavailability profiles. Furthermore, computational modeling studies have revealed that the molecule has potential interactions with key enzymes involved in metabolic pathways, indicating its potential as a lead compound for therapeutic development.

From an environmental perspective, understanding the degradation pathways of 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is crucial for assessing its ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes under simulated environmental conditions. These studies aim to ensure that the compound can be safely utilized without posing significant risks to ecosystems.

In conclusion, 1-(3,5-Dimethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264043-98-2) represents a promising molecule with diverse applications in chemical research and development. Its unique structure and functional groups make it an ideal candidate for exploring novel therapeutic agents and advanced materials. Continued research into its synthesis, biological activity, and environmental fate will undoubtedly unlock new opportunities for its utilization across various industries.